Cas no 904443-01-2 (ethyl 6-(4-benzylpiperidin-1-yl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

Ethyl 6-(4-benzylpiperidin-1-yl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a tetrahydropyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a benzylpiperidinylmethyl substituent, enhancing its structural diversity and potential for bioactivity. Its tetrahydropyrimidine core is a common scaffold in drug discovery, often associated with antimicrobial, anti-inflammatory, or CNS-targeting properties. The ethyl carboxylate group improves solubility and reactivity, facilitating further derivatization. This intermediate may serve as a key building block in synthesizing more complex molecules, particularly in exploring structure-activity relationships for therapeutic agents. Its well-defined structure allows for precise modifications, making it valuable for academic and industrial research applications.
ethyl 6-(4-benzylpiperidin-1-yl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate structure
904443-01-2 structure
Product Name:ethyl 6-(4-benzylpiperidin-1-yl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
CAS No:904443-01-2
MF:C26H31N3O3
MW:433.5426466465
CID:5459706
Update Time:2025-06-07

ethyl 6-(4-benzylpiperidin-1-yl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-[(4-benzylpiperidin-1-yl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
    • STL027623
    • ethyl 6-[(4-benzylpiperidin-1-yl)methyl]-2-oxo-4-phenyl-3,4-dihydro-1H-pyrimidine-5-carboxylate
    • ethyl 6-(4-benzylpiperidin-1-yl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
    • Inchi: 1S/C26H31N3O3/c1-2-32-25(30)23-22(27-26(31)28-24(23)21-11-7-4-8-12-21)18-29-15-13-20(14-16-29)17-19-9-5-3-6-10-19/h3-12,20,24H,2,13-18H2,1H3,(H2,27,28,31)
    • InChI Key: SPKITCROTAQRDY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(C2C=CC=CC=2)NC(NC=1CN1CCC(CC2C=CC=CC=2)CC1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 672
  • XLogP3: 3.6
  • Topological Polar Surface Area: 70.7

ethyl 6-(4-benzylpiperidin-1-yl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate Pricemore >>

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